Cas no 1805553-64-3 (4-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-2-acetic acid)

4-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-2-acetic acid is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structure features a difluoromethyl group at the 4-position, an iodo substituent at the 3-position, and a trifluoromethyl group at the 5-position, along with an acetic acid moiety at the 2-position. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, making it valuable for drug design and crop protection. The iodine atom offers versatility for further functionalization via cross-coupling reactions. This compound is particularly useful as an intermediate in synthesizing bioactive molecules, leveraging its unique electronic and steric properties to modulate reactivity and binding affinity.

4-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-2-acetic acid structure

1805553-64-3 structure

Product Name:4-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-2-acetic acid

CAS No:1805553-64-3

MF:C₉H₅F₅INO₂

MW:381.037992238998

CID:4804032

Update Time:2025-07-02

4-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-2-acetic acid
- Inchi： 1S/C9H5F5INO2/c10-8(11)6-3(9(12,13)14)2-16-4(7(6)15)1-5(17)18/h2,8H,1H2,(H,17,18)
- InChI Key： VJVDQEKMZFPSBE-UHFFFAOYSA-N
- SMILES： IC1C(CC(=O)O)=NC=C(C(F)(F)F)C=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 312
XLogP3: 2.5
Topological Polar Surface Area: 50.2

4-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029019808-250mg	4-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-2-acetic acid	1805553-64-3	95%	250mg	$1,068.20	2022-04-01
Alichem	A029019808-500mg	4-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-2-acetic acid	1805553-64-3	95%	500mg	$1,634.45	2022-04-01
Alichem	A029019808-1g	4-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-2-acetic acid	1805553-64-3	95%	1g	$3,010.80	2022-04-01

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Additional information on 4-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-2-acetic acid

Comprehensive Overview of 4-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1805553-64-3)

The compound 4-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1805553-64-3) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring difluoromethyl, iodo, and trifluoromethyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel drug candidates and crop protection agents.

One of the key reasons for the growing attention toward 4-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-2-acetic acid is its role in medicinal chemistry. The presence of fluorine atoms enhances the metabolic stability and bioavailability of drug molecules, a feature highly sought after in modern pharmaceutical development. Recent studies have explored its utility in designing kinase inhibitors and anti-inflammatory agents, aligning with the current trend of targeting specific enzymatic pathways for therapeutic interventions.

In the agrochemical sector, this compound is being investigated for its potential as a pesticide intermediate. The trifluoromethyl group is known to improve the efficacy of agrochemicals by increasing their lipophilicity and resistance to degradation. As sustainable farming practices gain traction, the demand for high-performance crop protection chemicals has surged, making 4-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-2-acetic acid a compound of interest for researchers focusing on environmentally friendly solutions.

The synthesis of 4-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-2-acetic acid involves multi-step organic reactions, including halogenation and fluorination processes. Its CAS No. 1805553-64-3 serves as a unique identifier in chemical databases, facilitating easy retrieval for patent applications and regulatory compliance. Given the compound's complexity, its production requires advanced chemical engineering techniques and stringent quality control measures to ensure purity and consistency.

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In conclusion, 4-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1805553-64-3) represents a cutting-edge chemical entity with diverse applications. Its relevance in drug discovery and agrochemical innovation underscores its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing molecular science and industrial applications.